Cas no 93803-45-3 (Acetic acid,[(2-butoxy-2-oxoethyl)thio]-, 2-ethylhexyl ester (9CI))
93803-45-3 structure
Product Name:Acetic acid,[(2-butoxy-2-oxoethyl)thio]-, 2-ethylhexyl ester (9CI)
CAS No:93803-45-3
MF:C16H30O4S
MW:318.472004413605
CID:811386
PubChem ID:3022402
Update Time:2025-04-19
Acetic acid,[(2-butoxy-2-oxoethyl)thio]-, 2-ethylhexyl ester (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Acetic acid,[(2-butoxy-2-oxoethyl)thio]-, 2-ethylhexyl ester (9CI)
- 2-ethylhexyl [(2-butoxy-2-oxoethyl)thio]acetate
- butyl 2-[2-(2-ethylhexoxy)-2-oxoethyl]sulfanylacetate
- NS00064080
- DTXSID10917892
- EINECS 298-316-9
- 93803-45-3
- 2-Ethylhexyl[(2-butoxy-2-oxoethyl)thio]acetate
- 2-Ethylhexyl ((2-butoxy-2-oxoethyl)thio)acetate
- Butyl 2-ethylhexyl 2,2'-sulfanediyldiacetate
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- Inchi: 1S/C16H30O4S/c1-4-7-9-14(6-3)11-20-16(18)13-21-12-15(17)19-10-8-5-2/h14H,4-13H2,1-3H3
- InChI Key: ICKUQBKYPDFCFJ-UHFFFAOYSA-N
- SMILES: S(CC(=O)OCCCC)CC(=O)OCC(CC)CCCC
Computed Properties
- Exact Mass: 318.18648
- Monoisotopic Mass: 318.18648
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 15
- Complexity: 282
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 77.9
- XLogP3: 5.1
Experimental Properties
- Density: 1.014
- Boiling Point: 386.2°Cat760mmHg
- Flash Point: 169.1°C
- Refractive Index: 1.47
Acetic acid,[(2-butoxy-2-oxoethyl)thio]-, 2-ethylhexyl ester (9CI) Related Literature
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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